molecular formula C10H7ClN2O B8719266 (2-Chloropyridin-3-yl)(1H-pyrrol-2-yl)methanone CAS No. 89991-17-3

(2-Chloropyridin-3-yl)(1H-pyrrol-2-yl)methanone

Cat. No.: B8719266
CAS No.: 89991-17-3
M. Wt: 206.63 g/mol
InChI Key: MAVABPJEGDHCFW-UHFFFAOYSA-N
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Description

(2-Chloropyridin-3-yl)(1H-pyrrol-2-yl)methanone is a useful research compound. Its molecular formula is C10H7ClN2O and its molecular weight is 206.63 g/mol. The purity is usually 95%.
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Properties

CAS No.

89991-17-3

Molecular Formula

C10H7ClN2O

Molecular Weight

206.63 g/mol

IUPAC Name

(2-chloropyridin-3-yl)-(1H-pyrrol-2-yl)methanone

InChI

InChI=1S/C10H7ClN2O/c11-10-7(3-1-6-13-10)9(14)8-4-2-5-12-8/h1-6,12H

InChI Key

MAVABPJEGDHCFW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)Cl)C(=O)C2=CC=CN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-chloronicotinoyl chloride (1 eq.) in dichloromethane (10 mL) was added slowly to a mixture of pyrrole (1.5 eq.) (Aldrich, Milwaukee, Wis.) and aluminum chloride (3.5 g, 1 eq.) in dichloromethane (8 mL) at 0° C. The mixture was stirred at 0° C. for 10 mins and at room temperature for 30 mins. The reaction was diluted with ethyl acetate, washed with brine, dried and concentrated. The residue was purified on a silica gel column to give 2.27 g of (2-chloro-pyridin-3-yl)-(1H-pyrrol-2-yl)-methanone.
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